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Compound of Interest

Compound Name: (2-Nitroethyl)benzene

Cat. No.: B025157

An In-depth Technical Guide to the Safety and Handling of (2-Nitroethyl)benzene

Disclaimer: Information regarding (2-Nitroethyl)benzene (CAS No. 6125-24-2), also known as
Phenylnitroethane, is limited in readily available safety literature.[1] Consequently, this guide
supplements available data with information from structurally similar and well-documented
nitroaromatic compounds, primarily Nitrobenzene (CAS No. 98-95-3), to provide a
comprehensive safety overview. This information should be used as a reference, and users
must always consult the specific Safety Data Sheet (SDS) provided by the manufacturer before
handling this chemical.[2]

This document provides a detailed guide on the safety precautions, handling procedures, and
emergency responses related to (2-Nitroethyl)benzene, designed for researchers, scientists,
and professionals in drug development.

Hazard Identification and Classification

(2-Nitroethyl)benzene is a hazardous chemical that requires careful handling.[2] It is classified
as harmful if swallowed, an irritant to the skin, eyes, and respiratory system, and is harmful to
aquatic life with long-lasting effects.[2][3] Personnel must be thoroughly familiar with its hazards
before use.[3]

Table 1: GHS Hazard Classification Note: This classification is based on data for analogous
compounds like Nitrobenzene and may not fully represent the specific hazards of (2-
Nitroethyl)benzene.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[4]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[4]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[4]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[5]

) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation[5]

Carcinogenicity

Category 1B/ 2

H351: Suspected of causing
cancer[4][6]

Reproductive Toxicity

Category 1B/ 2

H360F: May damage fertility[4]
[7]

Specific Target Organ Toxicity

H372: Causes damage to
organs (blood) through

Category 1
(Repeated Exposure) prolonged or repeated
exposure[4][7]
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment, Long-term

with long lasting effects[4]

Signal Word:Danger[6][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.[3]

Table 2: Physical and Chemical Properties of (2-Nitroethyl)benzene and Related Compounds
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Property Value Source

(2-Nitroethyl)benzene

Molecular Formula CsHoNO:2 [1]
Molecular Weight 151.16 g/mol [1]
Purity =>98% [1]

Nitrobenzene (Analog)

Appearance Yellow to light brown oily liquid [31[8]
Odor Almond-like 9]
Boiling Point 210.8°C (411.4°F) [8]
Melting Point 5.7°C (42.3°F) [8]
Flash Point 87.78°C (190°F) (Closed Cup)  [8]
Specific Gravity 1.2 (Water = 1) [8]

Toxicological Information

Exposure to (2-Nitroethyl)benzene and related nitroaromatic compounds can lead to
significant health effects. The primary hazard associated with nitrobenzene is
methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced, leading
to symptoms like fatigue, dizziness, headache, and cyanosis (blue-colored skin).[10][11] Higher
exposures can result in respiratory distress, collapse, and even death.[10]

Table 3: Summary of Toxicological Data (Primarily from Nitrobenzene studies)
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Effect

Route of Exposure  Species Findings

Acute Effects

Causes
methemoglobinemia.
[9] Symptoms may be
Inhalation, Oral, delayed 1-4 hours and
Human
Dermal include headache,
weakness, dizziness,
and tachycardia.[11]

[12]

Chronic Effects

Chronic exposure can
damage the liver and

Inhalation Human affect blood cells,
causing anemia.[9]
[10]

Carcinogenicity

Classified by IARC as
possibly carcinogenic
to humans (Group
2B).[11] Shown to

cause lung, thyroid,

Inhalation Animal

liver, and kidney
cancers in animals.
[10]

Reproductive Toxicity

May damage fertility
Inhalation, Oral Animal and the testes.[7][9]
[10]

Organ Toxicity

Toxic to blood,
kidneys, lungs, and
_ liver.[8] Studies in rats
Inhalation, Oral, ) )
Animal and mice showed

Dermal )
damage to the brain,
liver, spleen, and

testes.[11]
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Safe Handling and Personal Protective Equipment
(PPE)

Safe handling requires strict adherence to established protocols to minimize exposure.

Engineering Controls

o Ventilation: Always handle (2-Nitroethyl)benzene in a well-ventilated area or under a
chemical fume hood to minimize the inhalation of vapors.[2][3][6]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and close to the workstation.[6][10][13]

Personal Handling

» Avoid Contact: Take all necessary precautions to prevent contact with skin, eyes, and
clothing. Do not breathe vapors or mists.[3][6]

e Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[3] Wash hands
thoroughly after handling.[3] Contaminated work clothes should be laundered separately
before reuse.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent personal contact with the substance.[3]

Table 4: Personal Protective Equipment (PPE) Recommendations
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Protection Type

Specific Equipment

Purpose & Regulations

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be
necessary for splash hazards.
[31[6][10]

To prevent eye contact from
splashes or vapors. Must
comply with OSHA 29 CFR
1910.133 or European
Standard EN166.[6][14]

Skin Protection

Chemical-resistant gloves
(e.g., Viton, Butyl Rubber,
Polyvinyl Alcohol).[10] A lab
coat or chemical-resistant
apron/clothing is required.[2]
[15]

To avoid direct skin contact.[3]

Respiratory Protection

Use in a chemical fume hood
is the primary control. If
ventilation is inadequate, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator.[3][6][16] For high
concentrations, a full-face
supplied-air respirator may be

necessary.[3][10]

To prevent inhalation of vapors
or mists.[3] A respiratory
protection program that meets
OSHA 1910.134 is required if

respirators are used.[10][17]

Emergency Procedures

Immediate and appropriate action is critical in an emergency. In all cases of exposure, consult

a physician and show them the Safety Data Sheet.[3]

First-Aid Measures

Caption: Emergency first aid workflow for (2-Nitroethyl)benzene exposure.

« Inhalation: Move the person to fresh air.[3] If breathing is difficult, administer oxygen. If the

person is not breathing, give artificial respiration and seek immediate medical attention.[3][6]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[3][16] Remove all contaminated clothing and shoes.[3] Seek medical advice if
irritation persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[3][16] Remove contact lenses if present and easy to
do.[3] Consult a physician immediately.[3]

Ingestion: Do NOT induce vomiting.[3][6] If the person is conscious, rinse their mouth with
water.[3] Never give anything by mouth to an unconscious person and call a poison control
center or doctor immediately.[3][6]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO3z), water spray,
or alcohol-resistant foam.[8][18] Use water spray to cool fire-exposed containers.[10][18]

Specific Hazards: The substance is combustible.[8] Hazardous decomposition products
include toxic gases like carbon oxides (CO, COz2) and nitrogen oxides (NOXx).[6][8]
Containers may explode when heated.[6]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6][16]

Accidental Release Measures

A detailed protocol is necessary to manage spills safely and effectively.

Click to download full resolution via product page

Caption: Protocol for responding to an accidental spill.

Evacuate and Secure: Evacuate non-essential personnel from the spill area.[3] Remove all
sources of ignition.[6][10]

Ventilate: Ensure the area is well-ventilated.[3]
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o Protect: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
and eye protection, to avoid contact with the substance.[3]

» Contain: Prevent the product from entering drains.[3][19] Contain the spill using an inert,
non-combustible absorbent material like sand, earth, or vermiculite.[3][10][20]

o Collect: Carefully collect the absorbed material and place it into a suitable, closed, and
clearly labeled container for disposal as hazardous waste.[3][6]

o Decontaminate: Clean the spill area thoroughly.[3]

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

o Container: Store in the original, tightly closed container.[3][6]

e Location: Keep in a cool, dry, and well-ventilated area.[3][6] The storage area should be
locked up or accessible only to authorized personnel.[19]

« Ignition Sources: Store away from open flames, hot surfaces, and other sources of ignition.

[3][6]

» Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents,
reducing agents, acids, bases, and alkali metals.[2][3][6]

Disposal

All waste materials containing (2-Nitroethyl)benzene must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.[3]

Click to download full resolution via product page

Caption: Decision-making process for hazardous waste disposal.
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e Protocol for Waste Disposal:

o Containerization: Collect all waste, including contaminated absorbent materials, in a
suitable, closed, and clearly labeled container.[2][3] The label must include the words
"HAZARDOUS WASTE" and the full chemical name.[2]

o Storage: Store the waste container in a designated, secure area away from incompatible
materials pending disposal.[3]

o Professional Disposal: Arrange for disposal through an authorized hazardous waste
disposal company. Do not dispose of the material down the drain or into the environment.
[3][18]

o Empty Containers: To be rendered non-hazardous, containers must be triple-rinsed. The
first rinse must be collected and disposed of as hazardous waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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